Cas no 936249-87-5 (Benzoic acid, 3-cyclopropyl-, ethyl ester)

• Product Name: Benzoic acid, 3-cyclopropyl-, ethyl ester
• CAS No: 936249-87-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4937511
• Update Time: 2025-05-19

Benzoic acid, 3-cyclopropyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyclopropyl-, ethyl ester
• Ethyl 3-cyclopropylbenzoate

• Inchi： 1S/C12H14O2/c1-2-14-12(13)11-5-3-4-10(8-11)9-6-7-9/h3-5,8-9H,2,6-7H2,1H3
• InChI Key： YDUZWGIDXXTCGL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 190.099379685 g/mol
• Monoisotopic Mass: 190.099379685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 190.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-cyclopropyl-, ethyl ester

Benzoic acid, 3-cyclopropyl-, ethyl ester (CAS No. 936249-87-5): A Comprehensive Overview

Benzoic acid, 3-cyclopropyl-, ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 936249-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of esters derived from benzoic acid, a well-known aromatic compound with a broad spectrum of applications in medicine, cosmetics, and industrial processes. The introduction of a cyclopropyl group at the 3-position and the ethylation of the carboxylic acid moiety result in a molecule with distinct chemical properties and potential biological activities.

The structural uniqueness of Benzoic acid, 3-cyclopropyl-, ethyl ester lies in its benzoic acid backbone, which is a common scaffold in many pharmacologically active molecules. The presence of the cyclopropyl group introduces steric hindrance and can influence the compound's solubility, reactivity, and interactions with biological targets. Additionally, the ethyl ester functionality can modulate the compound's metabolic stability and bioavailability, making it an attractive candidate for further investigation in drug development.

In recent years, there has been growing interest in developing novel derivatives of benzoic acid due to their potential therapeutic benefits. Studies have shown that benzoic acid derivatives can exhibit various biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The cyclopropyl-substituted benzoic acid esters have been particularly studied for their ability to interact with specific enzymes and receptors, which could lead to the development of new drugs targeting neurological disorders, metabolic diseases, and infections.

One of the most compelling aspects of Benzoic acid, 3-cyclopropyl-, ethyl ester is its potential as a lead compound for drug discovery. Researchers have utilized computational methods to predict its binding affinity to various biological targets, including enzymes involved in cancer pathways and inflammatory responses. These predictions have been validated through experimental studies, which have demonstrated that this compound can inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Such inhibitory effects are highly relevant in the context of developing treatments for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Benzoic acid, 3-cyclopropyl-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by esterification and cyclopropanation. Advances in synthetic methodologies have enabled chemists to optimize these processes, making it feasible to produce this compound on a larger scale for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

The pharmacological profile of Benzoic acid, 3-cyclopropyl-, ethyl ester has been extensively studied in both in vitro and in vivo models. Preclinical studies have revealed that this compound exhibits significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential application for treating neurological disorders. Animal models have shown promising results in reducing neuroinflammation and protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical properties of this compound also make it a valuable tool for biochemical research. Its unique structure allows for selective labeling in protein-protein interaction studies and can serve as a probe for understanding enzyme mechanisms. Researchers have employed this compound in mass spectrometry-based assays to identify new drug targets and develop inhibitors with improved selectivity profiles.

In conclusion, Benzoic acid, 3-cyclopropyl-, ethyl ester (CAS No. 936249-87-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features combined with its demonstrated biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.